Cas no 147227-58-5 (2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl)-)

• Product Name: 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl)-
• CAS No: 147227-58-5
• MF: C₁₀H₉N₅O₂
• MW: 231.210760831833
• CID: 3770628
• PubChem ID: 3795646
• Update Time: 2025-07-18

2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl)-
• 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)imidazolidine-2,4-dione
• 147227-58-5
• 1-[(1H-1,2,3-benzotriazol-1-yl)methyl]imidazolidine-2,4-dione
• starbld0016294
• 1-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)imidazolidine-2,4-dione
• 1-(benzotriazol-1-ylmethyl)imidazolidine-2,4-dione
• 1-[(1H-Benzotriazol-1-yl)methyl]imidazolidine-2,4-dione

• Inchi： 1S/C10H9N5O2/c16-9-5-14(10(17)11-9)6-15-8-4-2-1-3-7(8)12-13-15/h1-4H,5-6H2,(H,11,16,17)
• InChI Key： IXMWBZZJDWUEJK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CN2C3=CC=CC=C3N=N2)CC(=O)N1

Computed Properties

• Exact Mass: 231.07562455Da
• Monoisotopic Mass: 231.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.1Ų

Additional information on 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl)-

2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) (CAS No. 147227-58-5): A Comprehensive Overview

2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) (CAS No. 147227-58-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique structural features and chemical properties, making it an essential reagent in modern research and development.

The chemical structure of 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) consists of an imidazolidinedione core functionalized with a benzotriazole moiety. The benzotriazole group is known for its excellent stability and reactivity, which enhances the compound's utility in a wide range of chemical reactions. The imidazolidinedione ring provides additional stability and reactivity, making this compound a valuable tool in synthetic chemistry.

Recent research has highlighted the potential of 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) in various applications. For instance, studies have shown that this compound can be used as a ligand in metal-catalyzed reactions, improving the efficiency and selectivity of these processes. Additionally, its ability to form stable complexes with transition metals has led to its use in the development of new catalysts for organic synthesis.

In the pharmaceutical industry, 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) has shown promise as a drug candidate due to its potential biological activities. Research has indicated that this compound exhibits antimicrobial and antiviral properties, making it a potential lead compound for the development of new therapeutic agents. Furthermore, its ability to modulate specific biological pathways has been explored in the context of treating various diseases.

The synthesis of 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) involves several well-established chemical reactions. One common approach is the reaction of benzotriazole with an appropriate imidazolidinedione precursor under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

Spectroscopic analysis of 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) has provided valuable insights into its molecular structure and properties. Techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy have been used to confirm the identity and purity of this compound. These analyses have also revealed important information about the interactions between the benzotriazole and imidazolidinedione moieties.

Thermal stability is another critical aspect of 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl). Studies have shown that this compound exhibits good thermal stability up to certain temperatures, which is beneficial for its use in high-temperature processes and applications. This property makes it suitable for use in industries where thermal stability is crucial.

In terms of safety, 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) is generally considered safe when handled under appropriate conditions. However, like many chemical compounds, it should be used with caution and proper safety measures should be followed to ensure safe handling and storage.

The market demand for 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) is growing due to its diverse applications and potential benefits. As research continues to uncover new uses for this compound, it is expected that its importance will continue to increase in various industries.

In conclusion, 2,4-Imidazolidinedione, 1-(1H-benzotriazol-1-ylmethyl) (CAS No. 147227-58-5) is a highly versatile compound with significant potential in multiple fields. Its unique chemical structure and properties make it an essential reagent in modern research and development. As ongoing research continues to explore its applications and benefits, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.